Galactoxylan, hydrogen sulfate
CAS No.: 131439-43-5
Cat. No.: VC0237485
Molecular Formula: C8H5N3
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131439-43-5 |
|---|---|
| Molecular Formula | C8H5N3 |
| Molecular Weight | 0 |
Introduction
Chemical Structure and Properties
Molecular Composition and Structural Features
Galactoxylan, hydrogen sulfate possesses a complex carbohydrate structure based on a polysaccharide framework. The fundamental structure consists of a xylan backbone (comprised of xylose units) with galactose side chains, hence the designation "galactoxylan" . The addition of sulfate groups to this base structure creates the hydrogen sulfate derivative that defines this specific compound.
Studies on the exopolysaccharides from Porphyridium purpureum have identified various sugar residues in the structure, with the most representative components being terminal xylose (t-Xyl), terminal xylose with sulfation at position 4 (t-Xyl-4S), xylose linked at position 3 (3-Xyl), xylose linked at position 4 (4-Xyl), terminal glucose (t-Glc), glucose linked at position 3 with sulfation at position 6 (3-Glc-6S), terminal galactose (t-Gal), and galactose linked at positions 2, 3, and 4 (2,3,4-Gal) . This diversity in sugar residues and linkage patterns contributes to the structural complexity of the compound.
Physical and Chemical Characteristics
Commercially available galactoxylan, hydrogen sulfate typically exists in liquid form with a high purity level of approximately 99% . As a sulfated polysaccharide, it possesses polyanionic characteristics due to the negatively charged sulfate groups attached to the carbohydrate backbone.
The sulfation pattern of galactoxylan hydrogen sulfate can vary depending on environmental conditions during production. Research on P. purpureum has demonstrated that the salinity of the growth medium can influence the sulfation pattern of the resulting exopolysaccharides . Specifically, exopolysaccharides produced under lower salinity conditions tend to exhibit more sulfation at the O-3 position of xylose and the O-6 position of glucose, while those produced under higher salinity show increased sulfation at the O-4 position of xylose and glucose .
Table 1: Chemical Identification Properties of Galactoxylan, Hydrogen Sulfate
| Parameter | Value | Reference |
|---|---|---|
| CAS Number | 131439-43-5 | |
| Physical State | Liquid | |
| Purity | 99% | |
| Storage Requirements | Tightly closed container in dry, cool, well-ventilated place | |
| Chemical Nature | Sulfated polysaccharide |
Sources and Production Methods
Natural Sources and Distribution
The primary natural source of galactoxylan, hydrogen sulfate is the red microalga Porphyridium purpureum . This microorganism is known for its ability to produce and excrete substantial quantities of sulfated polysaccharides as exopolysaccharides (EPS) into its growth medium. P. purpureum is easily cultivated and can modify its growth rate and biochemical composition in response to environmental variations, making it a versatile source for polysaccharide production .
The microalga has been described as "rich in protein and floridean starch" in addition to its capacity to excrete high amounts of sulfated polysaccharides . This combination of characteristics makes P. purpureum particularly valuable in aquaculture applications, where it has been used for feeding fish.
Cultivation and Extraction Processes
The production of galactoxylan, hydrogen sulfate from microalgal sources involves controlled cultivation of appropriate species, primarily P. purpureum, under specific environmental conditions. Research has demonstrated successful cultivation of P. purpureum in both laboratory settings and larger-scale production systems, including an outdoor 800 L-flat panel photobioreactor that achieved higher yields of the sulfated exopolysaccharides .
Environmental factors significantly influence the production and characteristics of galactoxylan hydrogen sulfate. A study investigating the effect of growth medium salinity (at concentrations of 18, 32, and 50 g/L NaCl) found that maximum cell growth of P. purpureum, approximately 5.7 × 10^6 cells/mL, was achieved at a salinity of 32 g/L NaCl after 19 days of growth . While the biomass composition remained relatively stable across different salinity conditions, both the yield and structural characteristics of the exopolysaccharides were notably affected by the salinity of the growth medium.
Table 2: Effect of Growth Medium Salinity on P. purpureum and Galactoxylan Production
The extraction and purification of galactoxylan hydrogen sulfate from microbial cultures typically involves a sequence of processes including hot water extraction, alcoholic precipitation, and chromatographic purification . These methods aim to separate the polysaccharide from the growth medium and other cellular components, achieving a high-purity product suitable for further analysis or application.
Structural Characterization and Analysis
Analytical Methods for Structure Determination
The structural characterization of galactoxylan hydrogen sulfate requires sophisticated analytical techniques to elucidate its complex carbohydrate architecture and sulfation patterns. Common methods employed in the analysis of this compound include nuclear magnetic resonance (NMR) spectroscopy, methylation analysis, and various chromatographic techniques .
NMR spectroscopy provides detailed information about the connectivity and spatial arrangement of atoms within the polysaccharide structure, allowing researchers to determine specific linkage patterns between sugar residues. Combined with methylation analysis, which identifies the positions of glycosidic linkages, these techniques have enabled the detailed structural characterization of galactoxylan from various sources .
The elucidation of sulfation patterns typically requires additional analytical methods, potentially including mass spectrometry and specific chemical derivatization techniques. These approaches help identify the positions of sulfate groups on the carbohydrate backbone, which is crucial for understanding structure-function relationships.
The commercial availability of galactoxylan hydrogen sulfate at high purity levels facilitates its use in both research and practical applications. The compound is marketed for both research and development (R&D) purposes and commercial applications , indicating a diverse range of potential uses.
Current Research Trends and Future Perspectives
Recent Advances in Galactoxylan Research
Current research on galactoxylan hydrogen sulfate focuses on several key areas, including:
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Structural characterization using advanced analytical techniques to elucidate its complex three-dimensional architecture and sulfation patterns
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Investigation of environmental factors that influence the production and structural characteristics of the compound in microalgal cultures
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Exploration of biological activities, particularly immunomodulatory effects, and their potential applications
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Development of optimized production methods for specific applications and scale-up considerations
A significant area of recent research involves the impact of cultivation conditions on the production and characteristics of galactoxylan hydrogen sulfate from microalgal sources. Studies on P. purpureum have demonstrated that environmental factors such as salinity can significantly influence both the yield and structural features of the exopolysaccharides produced .
Future Research Directions
Several promising avenues for future research on galactoxylan hydrogen sulfate include:
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More detailed structure-function relationship studies to better understand how specific structural features contribute to biological activities
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Exploration of additional biological activities beyond immunomodulation, potentially including antioxidant, anti-inflammatory, or anti-viral properties
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Development of modified derivatives with enhanced properties for specific applications
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Optimization of production processes to improve yields and reduce costs for commercial applications
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Clinical or pre-clinical studies to evaluate potential therapeutic applications
The growing interest in natural polysaccharides as functional ingredients and bioactive compounds suggests that galactoxylan hydrogen sulfate will continue to attract research attention. As analytical techniques advance and understanding of structure-function relationships improves, new applications for this complex sulfated polysaccharide may emerge.
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